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Compound of Interest

Compound Name: Piperidine-1,4-dicarboxamide

CAS No.: 865076-05-7

Cat. No.: B2901976

Get Quote

CAS Number: 865076-05-7 Molecular Formula: C₇H₁₃N₃O₂ Physical State: Solid (Crystalline

Powder) Hazard Classification: Irritant (Skin/Eye/Respiratory)

Part 1: Emergency Response & Hazard Identification
Core Hazards (GHS Classification)
Piperidine-1,4-dicarboxamide is a functionalized piperidine derivative. Unlike its parent

compound piperidine (which is a flammable, corrosive liquid), this diamide derivative is a solid.

However, it retains significant contact hazards.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2901976#bc-rfq
https://www.benchchem.com/product/b2901976/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-piperidine-1-4-dicarboxamide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2901976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[1][2]
WARNING

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.[1][2][3]
WARNING

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation.[1]
WARNING

Immediate First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2] Do not

use mouth-to-mouth resuscitation.[2][3]

Skin Contact: Brush off loose particles. Wash with soap and copious amounts of water for at

least 15 minutes. Remove contaminated clothing.[2][4][5]

Eye Contact: Flush eyes with water for 15 minutes, lifting upper and lower lids. Remove

contact lenses if present and easy to do.[1][2] Seek medical attention immediately.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center.

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix defines the required PPE based on the specific operational task. Universal

Precautions apply to all zones.

Task-Based PPE Specifications
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PPE Component
Storage & Transport

(Sealed
Containers)

Weighing & Transfer

(Open Powder)

Synthesis &

Solubilization

(Liquid Phase)

Respiratory N/A (if sealed)
N95 / P2 Respirator or

Balance Enclosure

Fume Hood (Face

Velocity > 0.5 m/s)

Hand Protection
Single Nitrile Gloves

(0.11 mm)

Double Nitrile Gloves

(Outer: 0.11 mm,

Inner: 0.06 mm)

Chemical Resistant

Gloves (Nitrile or

Neoprene > 0.11 mm)

Eye Protection
Safety Glasses with

Side Shields

Chemical Safety

Goggles (tight-fitting)

Chemical Safety

Goggles

Body Protection Standard Lab Coat
Lab Coat + Tyvek

Sleeves (Disposable)

Lab Coat (100%

Cotton/Fire Resistant)

Footwear Closed-toe Shoes Closed-toe Shoes Closed-toe Shoes

Glove Breakthrough Data (Estimated)
Based on analogous piperidine amide structures.

Nitrile Rubber (0.11 mm): > 480 minutes (Excellent for solids).

Latex: Not recommended due to variable permeability with organic solvents used in

synthesis.

Part 3: Operational Handling Protocols
Workflow Logic Diagram
The following diagram illustrates the safe flow of material from storage to disposal, highlighting

critical PPE checkpoints.
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Critical Control Points

Storage
(Dry, Ambient, Sealed)

Weighing Station
(Balance Enclosure)

Transfer Sealed Container
PPE: Nitrile Gloves Reaction Vessel

(Fume Hood)

Dissolve in Solvent
PPE: Goggles + N95 Disposal

(Solid/Liquid Waste)

Quench & Dispose
PPE: Double Gloves

Click to download full resolution via product page

Figure 1: Operational workflow for Piperidine-1,4-dicarboxamide handling.

Step-by-Step Protocols
Protocol A: Weighing & Transfer (High Risk for Dust)
Objective: Prevent inhalation of fine particulates during mass measurement.

Engineering Control: Operate within a ductless fume hood or a powder containment balance

enclosure.

Preparation:

Don double nitrile gloves and safety goggles.

Place an antistatic weighing boat inside the enclosure.

Execution:

Open the container inside the enclosure.

Use a clean spatula to transfer the solid. Do not pour from the bottle to avoid dust clouds.

Reseal the stock container immediately after transfer.

Decontamination: Wipe the exterior of the stock container and the balance area with a damp

paper towel (water/ethanol) before removing hands from the enclosure.

Protocol B: Solubilization & Reaction
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Objective: Mitigate splash hazards and solvent exposure.

Setup: Ensure the chemical fume hood sash is at the working height.

Solvent Addition: Add the solvent (e.g., Methanol, DCM) to the reaction vessel before adding

the solid if possible, or add the solid slowly to the solvent under stirring to prevent clumping

and splashing.

Monitoring: Watch for exotherms. Piperidine derivatives can be basic; reaction with strong

acids may generate heat.

Part 4: Disposal & Decontamination
Waste Classification

Solid Waste: Contaminated paper towels, weighing boats, and PPE must be disposed of in

Hazardous Solid Waste bins.

Liquid Waste: Reaction mixtures should be segregated based on the solvent system (e.g.,

Halogenated vs. Non-Halogenated Organic Waste).

Aqueous Waste: If dissolved in water, check pH before disposal. Do not pour down the drain.

Spill Cleanup Procedure
Isolate: Evacuate the immediate area (3-meter radius).

Protect: Wear N95 respirator and double gloves.

Contain: Cover the spill with a damp absorbent pad or paper towel to prevent dust

generation.

Clean:

Scoop up the damp material into a wide-mouth waste jar.

Wipe the surface with water followed by ethanol.

Place all cleanup materials in the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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